Cas no 1803843-99-3 (1,2-Dimethyl-4-ethoxy-5-nitrobenzene)

• Product Name: 1,2-Dimethyl-4-ethoxy-5-nitrobenzene
• CAS No: 1803843-99-3
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5003647
• Update Time: 2025-05-21

1,2-Dimethyl-4-ethoxy-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-4-ethoxy-5-nitrobenzene
• 1-ethoxy-4,5-dimethyl-2-nitrobenzene

• Inchi： 1S/C10H13NO3/c1-4-14-10-6-8(3)7(2)5-9(10)11(12)13/h5-6H,4H2,1-3H3
• InChI Key： OSBPLLHVCPECCK-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C)=C(C)C=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• XLogP3: 2.8
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1,2-Dimethyl-4-ethoxy-5-nitrobenzene

1,2-Dimethyl-4-Ethoxy-5-Nitrobenzene: A Comprehensive Overview

1,2-Dimethyl-4-Ethoxy-5-Nitrobenzene (CAS No. 1803843-99-3) is a versatile aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique substitution pattern on the benzene ring, exhibits a range of intriguing chemical properties and potential applications. In this article, we delve into the structural features, synthesis methods, and recent advancements in the utilization of 1,2-Dimethyl-4-Ethoxy-5-Nitrobenzene, supported by cutting-edge research findings.

The molecular structure of 1,2-Dimethyl-4-Ethoxy-5-Nitrobenzene consists of a benzene ring with substituents at positions 1, 2, 4, and 5. Specifically, it features two methyl groups at positions 1 and 2, an ethoxy group at position 4, and a nitro group at position 5. This substitution pattern imparts distinct electronic and steric effects on the molecule. The nitro group is a strong electron-withdrawing substituent, which significantly influences the reactivity of the benzene ring. Conversely, the ethoxy group is an electron-donating substituent via resonance, while the methyl groups provide steric hindrance and contribute to the molecule's stability.

Recent studies have highlighted the importance of 1,2-Dimethyl-4-Ethoxy-5-Nitrobenzene in various chemical reactions. For instance, researchers have explored its role as an intermediate in the synthesis of complex aromatic compounds. The presence of multiple functional groups makes it an ideal candidate for further derivatization. One notable application involves its use in Suzuki-Miyaura coupling reactions to construct biaryl structures with potential applications in drug discovery and materials science.

In terms of synthesis, 1,2-Dimethyl-4-Ethoxy-5-Nitrobenzene can be prepared through a multi-step process involving nucleophilic aromatic substitution or Friedel-Crafts alkylation. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For example, the use of palladium catalysts has enabled more controlled formation of the desired product with minimal side reactions.

The physical properties of 1,2-Dimethyl-4-Ethoxy-5-Nitrobenzene are also worth noting. Its melting point is approximately 78°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for various solution-based chemical processes.

From an environmental perspective, understanding the degradation pathways of 1,2-Dimethyl-4-Ethoxy-5-Nitrobenzene is crucial for assessing its impact on ecosystems. Recent research has demonstrated that under aerobic conditions, this compound undergoes microbial degradation through enzymatic hydroxylation and subsequent cleavage of aromatic rings. These findings underscore its potential biodegradability under certain environmental conditions.

In conclusion,1,2-Dimethyl-4-Ethoxy-5-Nitrobenzene (CAS No. 1803843-99-3) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it a promising building block for advanced materials and pharmaceuticals. As ongoing research continues to uncover new insights into its properties and potential uses,1,2-Dimethyl-4-Ethoxy-5-Nitrobenzene is poised to play an increasingly significant role in modern chemistry.